5-Amino-2-(cyclohexylmethyl)phenol

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 5-amino-2-(cyclohexylmethyl)phenol
• InChI: InChI=1S/C13H19NO/c14-12-7-6-11(13(15)9-12)8-10-4-2-1-3-5-10/h6-7,9-10,15H,1-5,8,14H2
• InChI Key: LEZRELVQJAVJOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC2=C(C=C(C=C2)N)O

Description

5-Amino-2-(cyclohexylmethyl)phenol is a phenolic compound featuring a cyclohexylmethyl group at the 2-position and an amino group at the 5-position of the benzene ring. These analogs are characterized by a heterocyclic substituent (e.g., benzoxazole or benzothiazole) at the 2-position, which influences their physicochemical and biological properties. The compounds discussed below are widely used in industrial research, pharmaceutical intermediates, and material science applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-2-(cyclohexylmethyl)phenol can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution of a suitable precursor, such as 2-(cyclohexylmethyl)phenol, with an amino group. This reaction typically requires a strong base and elevated temperatures to facilitate the substitution reaction .

Industrial Production Methods

Industrial production of 5-Amino-2-(cyclohexylmethyl)phenol may involve optimized synthetic routes that ensure high yield and purity. These methods often include the use of continuous flow reactors and advanced purification techniques to meet the demands of large-scale production.

Chemical Reactions Analysis

Types of Reactions

5-Amino-2-(cyclohexylmethyl)phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones under specific conditions.

Reduction: The amino group can be reduced to form corresponding amines.

Substitution: The compound can undergo electrophilic and nucleophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens, alkyl halides, and strong bases are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenol group may yield quinones, while reduction of the amino group may produce primary amines.

Scientific Research Applications

5-Amino-2-(cyclohexylmethyl)phenol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Amino-2-(cyclohexylmethyl)phenol involves its interaction with various molecular targets and pathways. The phenolic group can act as an antioxidant by scavenging free radicals and chelating metal ions . Additionally, the amino group can participate in hydrogen bonding and other interactions that influence the compound’s biological activity.

Comparison with Similar Compounds

Structural and Molecular Properties

The table below compares key structural features, molecular formulas, and weights of 5-amino-2-substituted phenol derivatives:

Compound Name	Substituent	Molecular Formula	Molecular Weight	CAS Number	Key Applications/Properties	References
5-Amino-2-(1,3-benzoxazol-2-yl)phenol	Benzoxazol-2-yl	C₁₃H₁₀N₂O₂	226.23	88877-61-6	Research intermediates
5-Amino-2-(5-ethyl-benzoxazol-2-yl)phenol	5-Ethyl-benzoxazol-2-yl	C₁₄H₁₃N₂O₂*	255.27 (calc.)	355391-80-9	Industrial and scientific research
5-Amino-2-(6-methylbenzoxazol-2-yl)phenol	6-Methyl-benzoxazol-2-yl	C₁₄H₁₂N₂O₂	240.26	313645-14-6	Pharmaceutical intermediates
5-Amino-2-(5-chloro-benzoxazol-2-yl)phenol	5-Chloro-benzoxazol-2-yl	C₁₃H₉ClN₂O₂	260.68	22105-55-1	High molecular weight derivative
5-Amino-2-(1,3-benzothiazol-2-yl)phenol	Benzothiazol-2-yl	C₁₃H₁₀N₂OS	258.30	88877-62-7	Sulfur-containing analog

*Molecular formula inferred based on substituent addition.

Key Observations:

Substituent Effects on Molecular Weight :

• Chlorine substitution () increases molecular weight significantly (260.68 g/mol) compared to methyl (240.26 g/mol) or unsubstituted benzoxazole derivatives (226.23 g/mol). This may enhance stability but reduce solubility in polar solvents .
• Ethyl and methyl groups () marginally increase molecular weight while improving lipophilicity, which is advantageous in pharmaceutical applications requiring membrane permeability .

Heterocycle Type: Benzothiazole derivatives () replace oxygen with sulfur, altering electronic properties.